Cas no 18350-44-2 (2-Butyn-1-ol, 4,4-diethoxy-)

• Product Name: 2-Butyn-1-ol, 4,4-diethoxy-
• CAS No: 18350-44-2
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 1377522
• PubChem ID: 4306299
• Update Time: 2025-06-03

2-Butyn-1-ol, 4,4-diethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Butyn-1-ol, 4,4-diethoxy-
• 4-hydroxy-but-2-ynal diethyl acetal
• 4,4-Diaethoxy-but-2-in-1-ol
• 4,4-diethoxy-but-2-yn-1-ol
• 4-hydroxy-2-butynylaldehyde diethylacetal
• 4-Hydroxy-but-2-inal-diaethylacetal
• 4-hydroxy-but-2-ynal-diethylacetal
• 4,4-diethoxybut-2-yn-1-ol
• AKOS015863237
• SCHEMBL8684636
• AT19990
• 4,4-DIETHOXY-2-BUTYN-1-OL
• EN300-7543148
• 18350-44-2
• CS-0217492
• starbld0007952

• Inchi： 1S/C8H14O3/c1-3-10-8(11-4-2)6-5-7-9/h8-9H,3-4,7H2,1-2H3
• InChI Key： NPLYRABEQXQFJX-UHFFFAOYSA-N
• SMILES： O(CC)C(C#CCO)OCC

Computed Properties

• Exact Mass: 158.09400
• Monoisotopic Mass: 158.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.7A^2
• XLogP3: 0.2

Experimental Properties

• PSA: 38.69000
• LogP: 0.38120

Additional information on 2-Butyn-1-ol, 4,4-diethoxy-

Professional Introduction to 2-Butyn-1-ol, 4,4-diethoxy- (CAS No. 18350-44-2)

2-Butyn-1-ol, 4,4-diethoxy-, identified by its Chemical Abstracts Service (CAS) number 18350-44-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound, featuring a unique structural configuration with two ethoxy groups at the 4-position of a butynyl backbone, exhibits intriguing chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular structure of 2-Butyn-1-ol, 4,4-diethoxy- consists of an alkyne functional group (C≡C) linked to two ethoxy (-OCH₂CH₃) substituents. This arrangement imparts both reactivity and stability, making it a versatile building block for further chemical modifications. The presence of the alkyne moiety allows for participation in various reactions such as nucleophilic additions, metal-catalyzed coupling reactions, and polymerization processes, while the ethoxy groups provide stability and facilitate further functionalization through esterification or oxidation pathways.

In recent years, 2-Butyn-1-ol, 4,4-diethoxy- has been explored in the context of drug discovery and development. Its unique structural features make it a promising candidate for the synthesis of bioactive molecules. For instance, derivatives of this compound have been investigated for their potential roles as intermediates in the preparation of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The alkyne group can be selectively modified to introduce pharmacophoric elements that enhance binding affinity to biological targets.

One of the most compelling aspects of 2-Butyn-1-ol, 4,4-diethoxy- is its utility in cross-coupling reactions, which are fundamental to modern synthetic organic chemistry. The alkyne functionality serves as an excellent substrate for palladium-catalyzed reactions such as Sonogashira couplings and Buchwald-Hartwig aminations. These reactions enable the introduction of diverse functional groups at specific positions within the molecule, allowing chemists to tailor the properties of their synthetic targets with precision. Such methodologies have been increasingly employed in the development of novel pharmaceuticals and agrochemicals.

The pharmaceutical industry has shown particular interest in 2-Butyn-1-ol, 4,4-diethoxy- due to its potential applications in medicinal chemistry. Researchers have utilized this compound to synthesize analogs of known drugs by leveraging its reactive sites for further functionalization. For example, modifications at the alkyne position have led to the development of novel heterocyclic compounds with enhanced biological activity. Additionally, the ethoxy groups provide handles for selective transformations that can improve drug solubility and metabolic stability.

From a synthetic chemistry perspective, 2-Butyn-1-ol, 4,4-diethoxy- offers a rich palette of reaction possibilities. It can be oxidized to form acetylenic aldehydes or ketones, which are key intermediates in many organic syntheses. Furthermore, it can undergo polymerization reactions under controlled conditions to yield polymers with specific mechanical and thermal properties. These attributes make it a valuable asset in both academic research and industrial applications.

The use of computational chemistry has also played a significant role in understanding the reactivity and potential applications of 2 Butyn -1 -ol , 4 , 4 -diethoxy - . Advanced modeling techniques have allowed researchers to predict reaction outcomes and optimize synthetic routes before conducting experimental work. This approach has not only accelerated the discovery process but also minimized waste by identifying the most efficient pathways for synthesizing target molecules.

In conclusion, 2 Butyn -1 -ol , 4 , 4 -diethoxy - ( CAS No .18350 -44 -2 ) is a multifaceted compound with broad utility in pharmaceutical research , synthetic organic chemistry , and material science . Its unique structural features enable diverse chemical transformations , making it an indispensable tool for chemists seeking to develop novel bioactive molecules or advanced materials . As research continues to uncover new applications for this compound , its importance is likely to grow further , solidifying its place as a cornerstone in modern chemical synthesis.